Regiochemical Differentiation: 3-Methyl vs. 5-Methyl Substitution
The target compound bears a methyl substituent at the 3-position of the thiophene ring, placing it ortho to the ethylamine-bearing carbon (C-2). In the closest commercially available regioisomer, (1-methoxypropan-2-yl)[1-(5-methylthiophen-2-yl)ethyl]amine (CAS 1019531-66-8), the methyl group is at the 5-position, para to the attachment point . This positional difference is known in thiophene medicinal chemistry to modulate both electronic properties (via inductive and resonance effects on the sulfur atom) and steric accessibility of the ethylamine side chain [1]. While no published head-to-head bioactivity comparison exists for these two specific regioisomers, the broader thiophene SAR literature consistently demonstrates that the position of ring methylation significantly impacts target binding [1].
| Evidence Dimension | Thiophene ring methylation position |
|---|---|
| Target Compound Data | Methyl at C-3 (ortho to ethylamine attachment at C-2); predicted ACD/LogP ~2.35–2.55 (estimated by structural analogy to 5-methyl isomer) |
| Comparator Or Baseline | 5-Methyl regioisomer (CAS 1019531-66-8): methyl at C-5 (para to ethylamine attachment); measured ACD/LogP = 2.45 |
| Quantified Difference | Regioisomeric shift of methyl group from ortho to para position relative to the ethylamine-bearing carbon; LogP difference estimated at <0.2 log units between regioisomers; steric and electronic differences at the pharmacophore attachment point are qualitatively significant but not yet quantified in published bioassays |
| Conditions | Structural comparison based on ChemSpider-predicted properties (ACD/Labs Percepta Platform v14.00) for the 5-methyl isomer ; target compound properties estimated by structural analogy |
Why This Matters
For structure-activity relationship (SAR) studies and lead optimization programs, the 3-methyl substitution provides a distinct steric and electronic environment at the thiophene–ethylamine junction that cannot be replicated by the 5-methyl isomer, making this compound a non-substitutable SAR probe.
- [1] Mishra, R., Jha, K.K., Kumar, S. & Tomer, I. (2018). Therapeutic importance of synthetic thiophene. BMC Chemistry, 12, 137. Documents the dependence of thiophene bioactivity on ring substitution pattern. View Source
